N-Methylpiperazine-3,3,5,5-D4

• IUPAC Name: 3,3,5,5-tetradeuterio-1-methylpiperazine
• InChI: InChI=1S/C5H12N2/c1-7-4-2-6-3-5-7/h6H,2-5H2,1H3/i2D2,3D2
• InChI Key: PVOAHINGSUIXLS-RRVWJQJTSA-N
• Canonical SMILES: CN1CCNCC1
• Isomeric SMILES: [2H]C1(CN(CC(N1)([2H])[2H])C)[2H]
• Molecular Formula: C5H12N2
• Molecular Weight: 104.19 g/mol

Description

“N-Methylpiperazine-3,3,5,5-D4” is a variant of N-Methylpiperazine, a heterocyclic organic compound. N-Methylpiperazine is a common building block used in organic synthesis. For example, it is used in the manufacture of various pharmaceutical drugs including cyclizine, meclizine, and sildenafil. The lithium salt, lithium N-methylpiperazide, is used as a reagent in organic synthesis for protection of aryl aldehydes.

Synthesis Analysis

Industrially, N-Methylpiperazine is produced by reacting diethanolamine and methylamine at 250 bar and 200 °C. Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular formula of N-Methylpiperazine is C5H12N2. Its molar mass is 100.165 g·mol−1. The structure of N-Methylpiperazine-3,3,5,5-D4 would be similar to that of N-Methylpiperazine, but with four hydrogen atoms replaced by deuterium.

Chemical Reactions Analysis

N-Methylpiperazine is used in various chemical reactions due to its versatility. For instance, it is used in the manufacture of various pharmaceutical drugs. It also participates in reactions such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, and ring opening of aziridines under the action of N-nucleophiles.

Physical And Chemical Properties Analysis

N-Methylpiperazine has a melting point of -6 °C and a boiling point of 138 °C. The physical and chemical properties of N-Methylpiperazine-3,3,5,5-D4 would be similar to those of N-Methylpiperazine, but the presence of deuterium may cause slight differences in certain properties such as boiling point and melting point due to the isotopic effect.

Safety And Hazards

N-Methylpiperazine is classified as a flammable liquid and vapor. It causes severe skin burns and eye damage, may cause respiratory irritation and an allergic skin reaction, and is harmful if swallowed, in contact with skin, or if inhaled. The safety and hazards of N-Methylpiperazine-3,3,5,5-D4 are expected to be similar, but specific data is not available in the search results.